2-[(5-chloro-2-isobutoxybenzylidene)amino]-N-propyl-3-thiophenecarboxamide

• IUPAC Name: 2-[(E)-[5-chloro-2-(2-methylpropoxy)phenyl]methylideneamino]-N-propylthiophene-3-carboxamide
• InChI: InChI=1S/C19H23ClN2O2S/c1-4-8-21-18(23)16-7-9-25-19(16)22-11-14-10-15(20)5-6-17(14)24-12-13(2)3/h5-7,9-11,13H,4,8,12H2,1-3H3,(H,21,23)/b22-11+
• InChI Key: LYAUPEWPXJPEKB-SSDVNMTOSA-N
• Canonical SMILES: CCCNC(=O)C1=C(SC=C1)N=CC2=C(C=CC(=C2)Cl)OCC(C)C
• Isomeric SMILES: CCCNC(=O)C1=C(SC=C1)/N=C/C2=C(C=CC(=C2)Cl)OCC(C)C
• Molecular Formula: C19H23ClN2O2S
• Molecular Weight: 378.9 g/mol

Description

2-[(5-chloro-2-isobutoxybenzylidene)amino]-N-propyl-3-thiophenecarboxamide, also known as CAY10505, is a synthetic compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the family of thiophene carboxamides and has been shown to possess a range of biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of 2-[(5-chloro-2-isobutoxybenzylidene)amino]-N-propyl-3-thiophenecarboxamide is not fully understood. However, it has been shown to interact with various molecular targets such as nuclear factor-kappa B (NF-κB), cyclooxygenase-2 (COX-2), and peroxisome proliferator-activated receptor-gamma (PPAR-γ). These molecular targets are involved in various cellular processes such as inflammation, cell proliferation, and apoptosis.
Biochemical and Physiological Effects
2-[(5-chloro-2-isobutoxybenzylidene)amino]-N-propyl-3-thiophenecarboxamide has been shown to possess a range of biochemical and physiological effects. It has been shown to inhibit cell proliferation, induce apoptosis, and reduce inflammation in various cell types. It has also been shown to protect neurons from oxidative stress and reduce inflammation in animal models of neurodegenerative diseases. Additionally, 2-[(5-chloro-2-isobutoxybenzylidene)amino]-N-propyl-3-thiophenecarboxamide has been shown to modulate the immune system by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[(5-chloro-2-isobutoxybenzylidene)amino]-N-propyl-3-thiophenecarboxamide in lab experiments is its high purity and stability. It can be easily synthesized and purified using standard laboratory techniques. Additionally, it has been extensively studied and its mechanism of action is well understood. However, one of the limitations of using 2-[(5-chloro-2-isobutoxybenzylidene)amino]-N-propyl-3-thiophenecarboxamide in lab experiments is its potential toxicity. It has been shown to be cytotoxic at high concentrations and caution should be taken when using it in experiments.

Future Directions

There are several future directions for research on 2-[(5-chloro-2-isobutoxybenzylidene)amino]-N-propyl-3-thiophenecarboxamide. One area of research could be to further investigate its potential therapeutic applications in cancer, inflammation, and neurodegenerative diseases. Additionally, more studies could be conducted to elucidate its mechanism of action and identify other molecular targets. Furthermore, the potential toxicity of 2-[(5-chloro-2-isobutoxybenzylidene)amino]-N-propyl-3-thiophenecarboxamide could be further investigated to determine its safety profile.

Scientific Research Applications

2-[(5-chloro-2-isobutoxybenzylidene)amino]-N-propyl-3-thiophenecarboxamide has been extensively studied for its potential therapeutic applications in various fields such as cancer, inflammation, and neurodegenerative diseases. In cancer research, 2-[(5-chloro-2-isobutoxybenzylidene)amino]-N-propyl-3-thiophenecarboxamide has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer cells. It has also been shown to induce apoptosis in cancer cells and inhibit tumor growth in animal models.
In inflammation research, 2-[(5-chloro-2-isobutoxybenzylidene)amino]-N-propyl-3-thiophenecarboxamide has been shown to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). It has also been shown to reduce inflammation in animal models of rheumatoid arthritis and colitis.
In neurodegenerative disease research, 2-[(5-chloro-2-isobutoxybenzylidene)amino]-N-propyl-3-thiophenecarboxamide has been shown to protect neurons from oxidative stress and reduce inflammation in animal models of Alzheimer's disease and Parkinson's disease.